Cas no 2166843-41-8 (3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid)

3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid is a fluorinated carboxylic acid derivative featuring a cyclopropyl group and an acetamido substituent. Its unique structure, combining difluoromethylene and cyclopropyl moieties, enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability and bioavailability, while the cyclopropyl ring may influence conformational rigidity and binding affinity. This compound is particularly valuable in the development of protease inhibitors and other biologically active molecules, where its structural motifs can improve potency and selectivity. Its synthetic utility is further underscored by its compatibility with diverse coupling and functionalization reactions.
3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid structure
2166843-41-8 structure
Product Name:3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid
CAS No:2166843-41-8
MF:C8H11F2NO3
MW:207.174649477005
CID:5686360
PubChem ID:165932918
Update Time:2025-05-23

3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2166843-41-8
    • EN300-2184297
    • 3-cyclopropyl-3-acetamido-2,2-difluoropropanoic acid
    • 3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid
    • Inchi: 1S/C8H11F2NO3/c1-4(12)11-6(5-2-3-5)8(9,10)7(13)14/h5-6H,2-3H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: GVTCWTFCTXBINX-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C(C1CC1)NC(C)=O)F

Computed Properties

  • Exact Mass: 207.07069954g/mol
  • Monoisotopic Mass: 207.07069954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.4Ų

3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid Pricemore >>

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Additional information on 3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic Acid (CAS: 2166843-41-8)

3-Cyclopropyl-3-acetamido-2,2-difluoropropanoic acid (CAS: 2166843-41-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and prodrugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological applications.

The compound's unique structural features, including the cyclopropyl and difluoromethyl groups, contribute to its reactivity and potential as a building block for more complex molecules. Recent synthetic methodologies have optimized the production of 3-cyclopropyl-3-acetamido-2,2-difluoropropanoic acid, enabling higher yields and purity, which are critical for its application in drug discovery. Advanced techniques such as asymmetric synthesis and catalytic fluorination have been employed to enhance the stereochemical control of the compound.

In terms of biological activity, preliminary studies suggest that derivatives of 3-cyclopropyl-3-acetamido-2,2-difluoropropanoic acid exhibit promising inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. For instance, research has demonstrated its role in modulating the activity of certain proteases and kinases, which are key targets in the treatment of chronic diseases. These findings underscore the compound's potential as a scaffold for the development of new therapeutic agents.

Furthermore, the pharmacokinetic properties of 3-cyclopropyl-3-acetamido-2,2-difluoropropanoic acid and its derivatives have been investigated in recent preclinical studies. The compound's stability, bioavailability, and metabolic profile have been characterized, providing valuable insights for its further optimization. These studies have also explored the compound's potential as a prodrug, with modifications aimed at improving its delivery and efficacy in vivo.

Looking ahead, ongoing research is focused on expanding the applications of 3-cyclopropyl-3-acetamido-2,2-difluoropropanoic acid in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced therapeutic properties. Additionally, advancements in computational chemistry and structure-activity relationship (SAR) studies are likely to provide deeper insights into the compound's mechanism of action and its potential for targeting a broader range of diseases.

In conclusion, 3-cyclopropyl-3-acetamido-2,2-difluoropropanoic acid (CAS: 2166843-41-8) represents a versatile and promising compound in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. As synthetic methodologies and biological studies continue to evolve, this compound is poised to play a significant role in the discovery of next-generation therapeutics.

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